3-(2-(7-Chloro-2-quinolyl)vinyl)benzonitrile

• Molecular Formula: C18H11ClN2
• Molecular Weight: 290.7 g/mol
• IUPAC Name: 3-[2-(7-chloroquinolin-2-yl)ethenyl]benzonitrile
• InChI: InChI=1S/C18H11ClN2/c19-16-7-5-15-6-9-17(21-18(15)11-16)8-4-13-2-1-3-14(10-13)12-20/h1-11H
• InChI Key: YLLSZXHIPVAINE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C#N)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2

Description

3-(2-(7-Chloro-2-quinolyl)vinyl)benzonitrile is a useful research compound. Its molecular formula is C18H11ClN2 and its molecular weight is 290.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under the protection by nitrogen, meta-cyanobenzaldehyde (137.6 g, 1.05 mol), 7-chloroquinaldine (177 g, 1.0 mol) and sodium acetate (82 g) are added into 200 ml of acetic anhydride and 800 ml of dimethyl fomamide (DMF), and the resulted mixture solution is stirred and heated to reflux for 24 hours. After distilling the most solvent, 300 ml of water is added into the residue, and then extracted by ethyl acetate (500 ml×3), washed with saturated saline water, dried with anhydrous sodium sulfate and condensed in the vacuum. The resulted residue is then purified through Flash Column Chromatography to obtain 241 g of the title compound, with a yield of 83%.

Synthesis routes and methods II

Procedure details

Under the protection by nitrogen, meta-cyanobenzaldehyde (137.6 g, 1.05 mol), 7-chloroquinaldine (177 g, 1.0 mol) and sodium acetate (82 g) are added into 1000 ml of acetic anhydride, and the resulted mixture solution is stirred and heated to 125-135° C. for 24 hours. After distilling out the most of acetic anhydride, 300 ml of water is added into the residue, and then extracted by ethyl acetate (500 ml×3), washed with saturated saline water, dried with anhydrous sodium sulfate and condensed in the vacuum. The resulted residue is then purified through Flash Column Chromatography to obtain 266.8 g of the title compound, with a yield of 92%.